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Compound of Interest

Compound Name: Diethylene glycol dibutyl ether

Cat. No.: B090791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The growing emphasis on sustainable practices in the chemical industry has led to a critical

evaluation of commonly used solvents. Diethylene glycol dibutyl ether (DGBE), while an

effective solvent in various applications, presents certain environmental and health concerns,

prompting the search for greener alternatives. This guide provides a comprehensive

comparison of DGBE and several promising green chemistry substitutes, supported by

available experimental data, to aid in the selection of more sustainable options without

compromising performance.

Performance Comparison of Solvents
The selection of a suitable solvent is a critical step in many chemical processes, influencing

reaction kinetics, product purity, and overall process efficiency. The following table summarizes

the key physical and chemical properties of diethylene glycol dibutyl ether and its potential

green alternatives.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b090791?utm_src=pdf-interest
https://www.benchchem.com/product/b090791?utm_src=pdf-body
https://www.benchchem.com/product/b090791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property

Diethylen
e Glycol
Dibutyl
Ether

Ethyl
Ethoxy
Propionat
e (EEP)[1]

Dibasic
Esters
(DBE)[2]
[3]

2-
Methyltet
rahydrofu
ran (2-
MeTHF)
[4]

Propylen
e Glycol
n-Butyl
Ether
(PnB)[5]
[6][7]

Dipropyle
ne Glycol
Methyl
Ether
(DPM)[8]
[9][10]
[11]

CAS

Number

112-73-

2[12][13]

[14]

763-69-

9[1]

95481-62-

2
96-47-9[4]

5131-66-

8[6]

34590-94-

8[8][9][11]

Molecular

Formula

C12H26O3

[12][14]

C7H14O3[

15]
Mixture C5H10O[4] C7H16O2

C7H16O3[

8][11]

Boiling

Point (°C)
256[12] ~ 170[1] 196-225[2] 80.2[4] 171[6] 190[8]

Flash Point

(°C)
118 59[16] 100[2] -11 63[6] 75[8]

Density

(g/mL @

20°C)

0.885[14] 0.950 1.092[2] 0.854[4] 0.879 0.951[8]

Viscosity

(cP @

25°C)

~2.4 1.25 2.5 0.46 3.1 3.7

Hansen

Solubility

Parameter

s (MPa½)

δD: 15.8,

δP: 4.7,

δH: 4.4[17]

Not Found

δD: 15.9,

δP: 4.5,

δH:

13.9[18]

Not Found

δD: 14.9,

δP: 4.9,

δH: 10.7

δD: 15.1,

δP: 5.7,

δH: 15.9

Kauri-

Butanol

(Kb) Value

Not Found Not Found

Low

(Qualitative

)[19]

Not Found 96 Not Found

Biodegrad

ability

Not readily

biodegrada

ble

Readily

biodegrada

ble[1]

Readily

biodegrada

ble[3]

Readily

biodegrada

ble

Readily

biodegrada

ble

Readily

biodegrada

ble[10]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://p2infohouse.org/ref/19/18161/alt.cfm-id=dbe&cat=ms.htm
https://www.atamanchemicals.com/dibasic-ester_u23259/
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.atamanchemicals.com/propylene-glycol-n-butyl-ether_u35670/
https://www.scribd.com/document/331836797/Propylene-glycol-n-butyl-ether-data-sheet
https://www.saiper.com/component/k2/item/60-propylene-glycol-normal-butyl-ether-normal-butoxy-propanol
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://www.drugfuture.com/chemdata/dipropylene-glycol-monomethyl-ether.html
https://www.atamanchemicals.com/dipropylene-glycol-methyl-ether_u24094/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C34590948&Mask=2000&Type=LINEAR-RI-POLAR-RAMP
https://www.lixing-chem.com/diethylene-glycol-dibutyl-ether-3941127.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/205621
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-glycol-dibutyl-ether
https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.scribd.com/document/331836797/Propylene-glycol-n-butyl-ether-data-sheet
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://www.drugfuture.com/chemdata/dipropylene-glycol-monomethyl-ether.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C34590948&Mask=2000&Type=LINEAR-RI-POLAR-RAMP
https://www.lixing-chem.com/diethylene-glycol-dibutyl-ether-3941127.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-glycol-dibutyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-ethoxypropionate
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://webbook.nist.gov/cgi/cbook.cgi?ID=C34590948&Mask=2000&Type=LINEAR-RI-POLAR-RAMP
https://www.lixing-chem.com/diethylene-glycol-dibutyl-ether-3941127.html
https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://p2infohouse.org/ref/19/18161/alt.cfm-id=dbe&cat=ms.htm
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://www.scribd.com/document/331836797/Propylene-glycol-n-butyl-ether-data-sheet
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://cameochemicals.noaa.gov/chemical/24047
https://p2infohouse.org/ref/19/18161/alt.cfm-id=dbe&cat=ms.htm
https://www.scribd.com/document/331836797/Propylene-glycol-n-butyl-ether-data-sheet
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylene-glycol-dibutyl-ether
https://p2infohouse.org/ref/19/18161/alt.cfm-id=dbe&cat=ms.htm
https://en.wikipedia.org/wiki/2-Methyltetrahydrofuran
https://en.wikipedia.org/wiki/Di(propylene_glycol)_methyl_ether
https://www.stevenabbott.co.uk/practical-solubility/hsp-basics.php
https://www.dow.com/documents/327/327-00001-01-dow-oxygenated-solvents-selection-guide.pdf?iframe=true
https://www.jrhessco.com/wp-content/uploads/2016/05/Dimethyl-Esters-FAQ-Product-Guide_1.pdf
https://www.impag.at/fileadmin/user_upload/AT/Files/Performance_Chemicals/Flyer/Flyer_Ethyl-3-ethoxypropionat-eep_en.pdf
https://www.atamanchemicals.com/dibasic-ester_u23259/
https://www.atamanchemicals.com/dipropylene-glycol-methyl-ether_u24094/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity

Profile

Moderate

toxicity[12]

Low

toxicity[1]

Low

toxicity[19]

Low

toxicity

Low

toxicity

Low

toxicity[10]

Experimental Protocols
To ensure accurate and reproducible comparisons between solvents, standardized

experimental protocols are essential. The following are summaries of key ASTM International

methods for determining solvent properties.

Solvency Power: ASTM D1133 - Standard Test Method
for Kauri-Butanol Value of Hydrocarbon Solvents
This method is a widely recognized standard for evaluating the relative solvent power of

hydrocarbon solvents.[20][21] A higher Kauri-Butanol (Kb) value indicates a stronger solvency

power.[20][22][23]

Methodology:

A standard solution of kauri resin in n-butanol is prepared.

The solvent being tested is titrated into a specific volume of the kauri-butanol solution at a

controlled temperature (25°C).

The titration is continued until a defined turbidity (cloudiness) is observed, which indicates

the point at which the kauri resin begins to precipitate.

The volume of the solvent required to reach this "cloud point" is recorded.

The Kb value is calculated based on the volume of the test solvent used, corrected against

standardized values for toluene and a heptane/toluene blend.[21]

Viscosity: ASTM D445 - Standard Test Method for
Kinematic Viscosity of Transparent and Opaque Liquids
(and Calculation of Dynamic Viscosity)
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This test method covers the determination of the kinematic viscosity of liquid petroleum

products, and by extension, other liquids such as solvents.

Methodology:

A calibrated glass capillary viscometer is selected based on the expected viscosity of the

sample.

The viscometer is filled with the sample and placed in a constant temperature bath until it

reaches the test temperature.

The time it takes for a fixed volume of the liquid to flow under gravity through the capillary is

measured.

The kinematic viscosity is calculated by multiplying the measured flow time by the calibration

constant of the viscometer.

The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the

density of the liquid at the same temperature.

Visualizing Relationships and Workflows
Solvent Selection Logic
The process of selecting a suitable green solvent alternative involves a multi-faceted decision-

making process, as illustrated in the following diagram. Key considerations include not only

performance but also safety, environmental impact, and economic viability.
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Caption: Decision workflow for selecting a green solvent alternative.

Experimental Workflow for Solvent Evaluation
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A systematic approach is crucial for the experimental evaluation of a new or alternative solvent.

The following diagram outlines a typical workflow for assessing the key performance and safety

parameters of a solvent.

Physicochemical Properties

Performance Evaluation

Safety and Environmental

Start: Obtain Solvent Sample Physicochemical Characterization

Performance Testing
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Caption: Experimental workflow for comprehensive solvent evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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